1'-ethyl-3-methyl-1,4'-bipiperidine
Description
“1’-ethyl-3-methyl-1,4’-bipiperidine” is a chemical compound with the molecular formula C17H33N3 . It is used for scientific research needs and is known by registry numbers ZINC000032519473, ZINC000032519474 .
Synthesis Analysis
The synthesis of piperidine derivatives, including “1’-ethyl-3-methyl-1,4’-bipiperidine”, has been a topic of interest in recent scientific literature . The use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters . Moreover, the resulting piperidinol undergoes dehydration in an acidic environment to form 1,4,5,6-tetrahydropyridine .
Molecular Structure Analysis
The molecular structure of “1’-ethyl-3-methyl-1,4’-bipiperidine” can be represented by the SMILES string CCN1CCC (CC1)N1CCCC (CN2CCCC2)C1 . This represents the connectivity and arrangement of atoms in the molecule.
Physical and Chemical Properties Analysis
The physical and chemical properties of “1’-ethyl-3-methyl-1,4’-bipiperidine” are not explicitly mentioned in the available literature. However, it is soluble in DMSO .
Mechanism of Action
The mechanism of action of “1’-ethyl-3-methyl-1,4’-bipiperidine” is not explicitly mentioned in the available literature. However, piperidine derivatives are known to play a significant role in the pharmaceutical industry, being present in more than twenty classes of pharmaceuticals .
Future Directions
The future directions in the research of “1’-ethyl-3-methyl-1,4’-bipiperidine” and similar compounds involve the development of fast and cost-effective methods for the synthesis of substituted piperidines . This is an important task of modern organic chemistry due to the significant role of piperidine derivatives in the pharmaceutical industry .
Properties
IUPAC Name |
1-ethyl-4-(3-methylpiperidin-1-yl)piperidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2/c1-3-14-9-6-13(7-10-14)15-8-4-5-12(2)11-15/h12-13H,3-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFKXQBRAUJVJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)N2CCCC(C2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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